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Introduction

TMC647055 is an experimental antiviral compound that has demonstrated potent and selective
inhibitory activity against the hepatitis C virus (HCV).[1][2] It functions as a non-nucleoside
inhibitor (NNI) of the HCV NS5B RNA-dependent RNA polymerase (RdRp), a critical enzyme
for the replication of the viral genome.[1][3][4] This document provides detailed application
notes and experimental protocols for the use of TMC647055 choline salt in viral replication
studies, intended to guide researchers in the fields of virology, infectious diseases, and antiviral
drug development.

Mechanism of Action

TMC647055 is a macrocyclic indole inhibitor that binds to an allosteric site on the NS5B
polymerase known as the thumb pocket 1.[5][6] This binding event induces a conformational
change in the enzyme, locking it in an open, inactive state.[5][6] This prevents the polymerase
from catalyzing the synthesis of new viral RNA, thereby inhibiting viral replication.[1][3]

Quantitative Data Summary

The antiviral activity and cytotoxicity of TMC647055 have been evaluated in various in vitro
assay systems. The following tables summarize the key quantitative data for easy comparison.
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Table 1: In Vitro Inhibitory Activity of TMC647055 against HCV NS5B Polymerase

Assay Type HCV Genotype Target Value Reference
RdRp Primer-
Dependent

o 1b (Conlb) IC50 34 nM [6]
Transcription
Assay

Table 2: Antiviral Activity of TMC647055 in HCV Replicon Cell Lines
. Assay
Cell Line HCV Genotype Value Reference
Readout
Huh7-Luc 1b (ET clone) Luciferase EC50: 77 nM [6]
Huh7-Luc 1b (ET clone) RT-gPCR EC50: 139 nM [6]
Huh7-SG-Conlb  1b RT-gPCR EC50: 74 nM [7]
Huh7-SG-1a la RT-gPCR EC50: 166 nM [7]
Table 3: Cytotoxicity Profile of TMC647055

Cell Line Assay Value Reference
Huh? Luciferase Reporter CC50: 42.1 uM [7]
MT4 Luciferase Reporter CC50: 28.9 uM [7]
MRC-5 Resazurin Assay CC50: >50 uM [7]
HEK-293T Resazurin Assay CC50: >50 uM [7]
HepG2 Resazurin Assay CC50: >50 uM [7]
VeroE6 Resazurin Assay CC50: >50 uMm [7]
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Caption: HCV replication cycle and the inhibitory action of TMC647055 on the NS5B
polymerase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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